Cas no 2171469-46-6 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid
• CAS No: 2171469-46-6
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6125259
• PubChem ID: 165762855
• Update Time: 2025-06-13

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid
• 2171469-46-6
• EN300-1519277
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidine-2-carboxylic acid

• Inchi： 1S/C25H28N2O5/c1-15(2)21(13-23(28)27-12-11-22(27)24(29)30)26-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-22H,11-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： WYFPVUXGBVHNDA-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid (CAS No. 2171469-46-6)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid, identified by its CAS number 2171469-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents, particularly in the context of targeting specific biological pathways and modulating protein-protein interactions. Its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine core, make it a versatile building block for medicinal chemists exploring innovative drug candidates.

The Fmoc moiety in the compound’s name is a well-known protecting group used in peptide synthesis, where it serves to safeguard the amino group during solid-phase peptide assembly. The presence of this group suggests that 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid could be utilized in the synthesis of peptides or peptidomimetics, which are increasingly recognized for their ability to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The azetidine ring, a five-membered heterocyclic structure, introduces conformational constraints that can be exploited to fine-tune the binding affinity and selectivity of drug-like molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target post-translational modifications (PTMs) of proteins, such as phosphorylation and ubiquitination. The structural motif of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid bears resemblance to certain scaffolds found in PTM-modifying enzymes, making it a promising candidate for designing inhibitors that disrupt aberrant signaling pathways associated with diseases like cancer and inflammatory disorders. For instance, preliminary computational studies have suggested that modifications of this compound could lead to potent inhibitors of kinases or phosphatases, which play critical roles in cell proliferation and differentiation.

The fluorenylmethoxycarbonyl group not only facilitates controlled amino acid incorporation but also imparts fluorescence properties to the resulting molecules. This feature is particularly valuable in drug discovery and development, where fluorescence-based assays are widely used for high-throughput screening (HTS) and characterization of enzyme activity. Researchers have leveraged such properties to develop fluorescent probes that enable real-time monitoring of biochemical processes in cells. The versatility of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid lies in its ability to serve as a scaffold for generating libraries of compounds with diverse biological activities, which can then be screened for therapeutic potential.

Recent advances in medicinal chemistry have highlighted the importance of structure-based drug design, where computational modeling is used to predict how small molecules will interact with biological targets at the atomic level. The rigid azetidine ring in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid provides a stable core that can be optimized for binding to specific protein pockets. This has led to the exploration of this compound as a starting point for designing molecules with enhanced binding affinity and reduced off-target effects. In particular, its potential application as a scaffold for covalent inhibitors—molecules that form permanent bonds with their targets—has been investigated due to the reactivity introduced by the azetidine ring.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidine-2-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include the introduction of the Fmoc protecting group, followed by functionalization at the azetidine core and side chains. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives of this compound through combinatorial chemistry approaches. Such libraries can then be screened using biophysical techniques like surface plasmon resonance (SPR) or X-ray crystallography to identify lead compounds with desired pharmacological profiles.

The pharmacological potential of 1-(3-{[(9H-fluorenylmethoxy)carbonylamino]-4-methylpentanoylamino}-2-carboxymethyl)azetidinane (a synonym for CAS No. 2171469-46) has been further explored through preclinical studies conducted by academic research groups and pharmaceutical companies. These studies have focused on evaluating its interactions with enzymes such as proteases and kinases, as well as its ability to modulate signaling pathways involved in disease progression. For example, researchers have reported promising results from cell-based assays demonstrating inhibitory effects on certain cancer-related kinases when using derivatives inspired by this scaffold.

The future direction of research on 1-(3-{[(9H-fluorenylmethoxy)carbonylamino]-4-methylpentanoylamino}-2-carboxymethyl)azetidinane includes optimizing its chemical properties for better solubility, bioavailability, and metabolic stability. Additionally, exploring its potential as an intermediate in biocatalytic reactions could open new avenues for sustainable drug manufacturing processes. Collaborations between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications, ensuring that compounds like 1-(3-{[(9H-fluorenylmethoxy)carbonylamino]-4-methylpentanoylamino}-2-carboxymethyl)azetidinane move from benchside discoveries to therapeutic agents that improve patient outcomes.

In conclusion,1-(3-{[(9H-fluorenylmethoxy)carbonylamino]-4-methylpentanoylamino}-2-carboxymethyl)azetidinane (CAS No. 2171469–46–6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile building block for drug discovery underscores the importance of innovative molecular design in addressing unmet medical needs. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,this compound will likely remain at the forefront of efforts aimed at developing next-generation therapeutics.